Cas no 97043-09-9 (N-Desacetyl 3-Demethyl Thiocolchicine)

N-Desacetyl 3-Demethyl Thiocolchicine structure

97043-09-9 structure

Product Name:N-Desacetyl 3-Demethyl Thiocolchicine

CAS No:97043-09-9

MF:C₁₉H₂₁NO₄S

MW:359.439344167709

CID:1005118

PubChem ID:44368973

Update Time:2025-04-20

N-Desacetyl 3-Demethyl Thiocolchicine Chemical and Physical Properties

Names and Identifiers

- N-Desacetyl 3-Demethyl Thiocolchicine
- (7S)-7-amino-3-hydroxy-1,2-dimethoxy-10-methylsulfanyl-6,7-dihydro-5H-benzo[a]heptalen-9-one
- N-DESACETYL 3-DEMETHYL THIOCOLCHICINE,YELLOW SOLID
- BDBM50014877
- SCHEMBL21048471
- 7-Amino-3-hydroxy-1,2-dimethoxy-10-methylsulfanyl-6,7-dihydro-5H-benzo[a]heptalen-9-one
- DTXSID50658499
- CHEMBL153454
- 97043-09-9
- (7S)-7-Amino-3-hydroxy-1,2-dimethoxy-10-(methylsulfanyl)-6,7-dihydrobenzo[a]heptalen-9(5H)-one
- N-Desacetyl 3-Demethyl Thiocolchicine (DISCONTINUED, Offer D358835)
- Inchi： 1S/C19H21NO4S/c1-23-18-15(22)8-10-4-6-13(20)12-9-14(21)16(25-3)7-5-11(12)17(10)19(18)24-2/h5,7-9,13,22H,4,6,20H2,1-3H3/t13-/m0/s1
- InChI Key： YSTRXCPUTQBTQG-ZDUSSCGKSA-N
- SMILES： S(C)C1=CC=C2C3C(=C(C(=CC=3CC[C@@H](C2=CC1=O)N)O)OC)OC

Computed Properties

Exact Mass: 359.11912932g/mol
Monoisotopic Mass: 359.11912932g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 627
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 107

N-Desacetyl 3-Demethyl Thiocolchicine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D288420-1mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		1mg	$167.00	2023-05-18
TRC	D288420-2.5 mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		2.5 mg	$ 175.00	2022-01-09
TRC	D288420-5 mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		5mg	$ 320.00	2022-01-09
TRC	D288420-10 mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		10mg	$ 615.00	2022-01-09
TRC	D288420-25 mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		25mg	$ 1355.00	2022-01-09
TRC	D288420-2.5mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		2.5mg	$213.00	2023-05-18
TRC	D288420-5mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		5mg	$391.00	2023-05-18
TRC	D288420-10mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		10mg	$759.00	2023-05-18
TRC	D288420-25mg	N-Desacetyl 3-Demethyl Thiocolchicine	97043-09-9		25mg	$1636.00	2023-05-18

N-Desacetyl 3-Demethyl Thiocolchicine Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729

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